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Compound of Interest

Compound Name: Solvent Blue 37

Cat. No.: B12341984

Get Quote

Executive Summary & Chemical Identity
Solvent Blue 37 (C.I. 13390), frequently identified in research contexts as Luxol Fast Blue

ARN, represents a distinct class of solvent dyes compared to its anthraquinone counterparts

(e.g., Solvent Blue 35).[1] Unlike non-polar plasto-soluble dyes, Solvent Blue 37 is chemically

defined as an amine salt of a sulfonated azo dye (specifically the diarylguanidine salt).

This chemical structure dictates a unique solubility profile: it exhibits high affinity for polar

organic solvents (alcohols, glycol ethers) and phospholipids, making it a critical tool in

histological staining (myelin detection) and specialized alcohol-based ink formulations.[1] This

guide provides the thermodynamic framework, known solubility behaviors, and validated

experimental protocols for characterizing this compound in drug development and industrial

applications.
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Parameter Detail

Common Name Solvent Blue 37 / Luxol Fast Blue ARN

C.I.[1][2][3][4][5][6] Number 13390

CAS Number 12226-74-3

Chemical Class Azo Dye (Diarylguanidine Salt)

Molecular Formula (Base structure varies by salt form)

Primary Application
Myelin staining (histology), alcohol-based inks,

biological tracers.[1]

Solubility Profile in Organic Solvents
Unlike "true" solvent dyes that dissolve readily in non-polar hydrocarbons (e.g., toluene,

hexane), Solvent Blue 37 is an amphiphilic salt.[1] Its solubility is governed by the interaction

between its ionic sulfonate-guanidinium core and the solvent's polarity.

Qualitative Solubility Data
The following table summarizes the solubility behavior of Solvent Blue 37 across various

solvent classes.
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Solvent Class
Representative
Solvents

Solubility Status Mechanistic Insight

Glycol Ethers
2-Ethoxyethanol

(Cellosolve), Dowanol
High

The ether-alcohol

structure mimics the

dye's amphiphilic

nature, stabilizing the

salt complex.

Alcohols Methanol, Ethanol Moderate to Good

Soluble, but often

requires slight heating

or specific

"differentiation" steps

in histology.[1]

Ketones Acetone Moderate

Variable solubility;

often used in mixtures

to adjust evaporation

rates in inks.

Chlorinated Solvents
Dichloromethane,

Chloroform
Low/Variable

Solubility depends on

the specific amine salt

counter-ion present in

the commercial batch.

Hydrocarbons
Hexane, Toluene,

Heptane
Insoluble/Poor

The ionic character of

the dye prevents

integration into the

non-polar solvent

lattice.

Water Water (pH 7) Insoluble/Dispersible

While the parent acid

dye is water-soluble,

the "Solvent" amine

salt form is

engineered to resist

water solubility.
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Critical Note: Commercial batches of Solvent Blue 37 may vary in counter-ion composition.

Researchers should perform a solubility screen (see Section 4) for every new lot used in critical

drug development assays.

Thermodynamic Framework
To predict solubility at different temperatures (essential for process scaling), the Modified

Apelblat Equation is the industry standard for modeling solvent dyes.

The Modified Apelblat Model
This semi-empirical model correlates the mole fraction solubility (

) with absolute temperature (

):

: Mole fraction of Solvent Blue 37.

: Temperature in Kelvin.[7]

: Empirical constants derived from experimental data.

Thermodynamic Parameters: Once solubility data is collected (via the protocol in Section 4),

the enthalpy (

) and entropy (

) of solution can be derived using the van't Hoff analysis:

[1]

Endothermic Dissolution: If solubility increases with temperature (typical for Solvent Blue 37
in alcohols),
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.[1]

Spontaneity:

indicates the energy barrier to dissolution.

Validated Experimental Protocols
Since comprehensive quantitative data for Solvent Blue 37 is often proprietary or batch-

dependent, the following self-validating protocols are required to generate reliable solubility

data.

Protocol A: Isothermal Saturation (Gravimetric Method)
Best for high-solubility solvents (e.g., Cellosolve).[1]

Preparation: Add excess Solvent Blue 37 powder to 10 mL of the target solvent in a

jacketed glass vessel.

Equilibration: Stir at 200 rpm for 24 hours at constant temperature (

K).

Validation Check: Stop stirring and allow to settle for 2 hours. If no solid precipitate is visible

at the bottom, add more dye and repeat. The presence of undissolved solid is the validation

of saturation.

Sampling: Withdraw 2 mL of supernatant using a pre-warmed syringe filter (0.45 µm PTFE).

Quantification:

Weigh a clean, dry evaporation dish (

).[1]

Add the filtered solution and weigh (

).

Evaporate solvent in a vacuum oven at 60°C until constant weight.
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Weigh the residue (

).

Calculation:

[1]

Protocol B: UV-Vis Spectrophotometric Assay
Best for low-solubility solvents or trace detection.[1]

Standard Curve: Prepare a stock solution of Solvent Blue 37 in Ethanol (approx. 50 mg/L).

Create serial dilutions (1–10 mg/L).

Scan: Determine

(typically ~660-670 nm for Luxol Fast Blue variants).[1]

Saturation: Prepare saturated solutions as in Protocol A.

Dilution: Dilute the saturated supernatant with pure solvent so the absorbance falls within the

linear range (0.2 – 0.8 AU).

Measurement: Measure Absorbance (

) at

.

Calculation: Use the Beer-Lambert Law (

) to determine concentration.

Experimental Workflow Visualization
The following diagram outlines the logical flow for determining and modeling the solubility of

Solvent Blue 37.
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Figure 1: Self-validating workflow for solubility determination. The "Validation" step ensures

thermodynamic equilibrium is reached before analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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